Cas no 2126162-09-0 (1-Cyclobutyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-Cyclobutyl-1H-pyrazole-4-sulfonamide
• CAS No: 2126162-09-0
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 4639161
• Update Time: 2025-05-25

1-Cyclobutyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutyl-1H-pyrazole-4-sulfonamide
• 1-cyclobutylpyrazole-4-sulfonamide
• BKD16209

• Inchi： 1S/C7H11N3O2S/c8-13(11,12)7-4-9-10(5-7)6-2-1-3-6/h4-6H,1-3H2,(H2,8,11,12)
• InChI Key： YTOPMPJSSDXMOH-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C=1)C1CCC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: -0.4
• Topological Polar Surface Area: 86.4

Additional information on 1-Cyclobutyl-1H-pyrazole-4-sulfonamide

1-Cyclobutyl-1H-pyrazole-4-sulfonamide (CAS No. 2126162-09-0)

1-Cyclobutyl-1H-pyrazole-4-sulfonamide is a novel chemical compound with the CAS registry number 2126162-09-0. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of 1-Cyclobutyl-1H-pyrazole-4-sulfonamide features a pyrazole ring substituted with a cyclobutyl group at position 1 and a sulfonamide group at position 4. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Cyclobutyl-1H-pyrazole-4-sulfonamide through multi-component reactions and modular assembly strategies. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and regioselectivity of the product. The compound has been synthesized using a variety of reagents, including sulfonyl chlorides, amines, and transition metal catalysts, which have been optimized to achieve high yields and purity.

The biological activity of 1-Cyclobutyl-1H-pyrazole-4-sulfonamide has been extensively investigated in recent studies. Research indicates that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels and receptor signaling pathways has been explored in preclinical models, highlighting its potential applications in neurodegenerative diseases and cardiovascular disorders.

In terms of pharmacokinetics, 1-Cyclobutyl-1H-pyrazole-4-sulfonamide demonstrates favorable absorption profiles in vitro, with moderate solubility in aqueous media and acceptable permeability across cellular membranes. These properties suggest that it could be developed into an orally bioavailable drug with suitable pharmacokinetic characteristics. However, further studies are required to evaluate its metabolic stability and potential for drug-drug interactions.

The structural versatility of 1-Cyclobutyl-1H-pyrazole-4-sulfonamide also makes it an attractive scaffold for medicinal chemistry campaigns. By modifying the substituents on the pyrazole ring or the sulfonamide group, researchers can explore a wide range of chemical space to optimize potency, selectivity, and pharmacokinetic properties. This approach has already yielded several analogs with improved biological activities, as reported in recent scientific literature.

From an environmental perspective, the ecological impact of 1-Cyclobutyl-1H-pyrazole-4-sulfonamide has been assessed through biodegradation studies and toxicity tests on aquatic organisms. Preliminary data suggest that the compound is not persistent in the environment and exhibits low toxicity to non-target species, which aligns with current regulatory requirements for sustainable chemical development.

In conclusion, 1-Cyclobutyl-1H-pyrazole-4-sulfonamide (CAS No. 2126162-09-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, combined with favorable pharmacokinetic properties and promising biological activity, positions it as a valuable tool for addressing unmet medical needs. Continued research into its synthesis, optimization, and therapeutic applications will undoubtedly contribute to its further advancement in the field of drug discovery.